Cas no 92893-07-7 ( )
structure
Product Name:
CAS No:92893-07-7
MF:C7H12N2O3S
MW:204.246780395508
CID:873078
PubChem ID:45089687
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2H-1,4-Thiazocine-3-carboxylicacid,6-aminohexahydro-5-oxo-,(3R-cis)-(9CI)
- 92893-07-7
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- Inchi: 1S/C7H12N2O3S/c8-4-1-2-13-3-5(7(11)12)9-6(4)10/h4-5H,1-3,8H2,(H,9,10)(H,11,12)/t4-,5-/m0/s1
- InChI Key: PKKGNZHELXYNFU-WHFBIAKZSA-N
- SMILES: S1C[C@@H](C(=O)O)NC([C@H](CC1)N)=O
Computed Properties
- Exact Mass: 204.057
- Monoisotopic Mass: 204.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
- XLogP3: -3.2
Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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